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Compound of Interest

Compound Name: 5-Chloro-2-nitrotoluene
CAS No.: 5367-28-2
Cat. No.: B1630819
Get Quote
. J

Executive Summary & Compound Profile

5-Chloro-2-nitrotoluene (also designated as 4-chloro-2-methyl-1-nitrobenzene) is a critical
intermediate in the synthesis of pharmaceutical precursors and azo pigments.[2] Structural
validation of this compound relies heavily on NMR spectroscopy to distinguish it from its
regioisomers (e.g., 4-chloro-2-nitrotoluene), which often co-elute during nitration processes.

This guide details the spectral assignment logic, distinguishing coupling patterns, and chemical
shift predictions based on substituent electronic effects (SCS).[1]

Compound Identification
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Parameter Detail

IUPAC Name 4-chloro-2-methyl-1-nitrobenzene
Common Name 5-Chloro-2-nitrotoluene

CAS Number 5367-28-2

Molecular Formula C7HeCINO:2

Molecular Weight 171.58 g/mol

SMILES Cclcc(Cleecl=0

Synthesis Pathway & Structural Context

Understanding the synthetic origin is vital for interpreting the NMR spectrum, particularly for
identifying potential isomeric impurities.[1] The primary route involves the nitration of m-
chlorotoluene.[1]

Reaction Logic

The methyl group (activator, ortho/para director) and the chlorine atom (deactivator, ortho/para
director) cooperatively direct the incoming nitro group.[1] However, steric hindrance at the C2
position (between methyl and chloro) and electronic directing effects favor substitution at the
C6 position relative to the methyl group, yielding the target 5-chloro-2-nitrotoluene.

5-Chloro-2-nitrotoluene

Purification (Target: Major Isomer)
m-Chlorotoluene HNO3/ H2S04 s
(1-Chloro-3-methylbenzene) #-| Isomeric Mixture | ___
B 3-Chloro-4-nitrotoluene
(Minor Isomer)

Click to download full resolution via product page

Figure 1: Electrophilic aromatic substitution pathway showing the origin of the target compound
and potential regioisomers.
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'H NMR Spectral Analysis

The proton NMR spectrum of 5-Chloro-2-nitrotoluene in CDCIs exhibits a characteristic 1,2,4-
trisubstituted benzene pattern. The nitro group at position 2 exerts a strong deshielding effect
on the adjacent H3 proton, while the methyl group at position 1 provides a diagnostic singlet
upfield.[1]

Predicted Chemical Shifts & Assignments (400 MHz,
CDCIs)
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Shift (3,
ppm)

Position Proton Type

Multiplicity

Coupling
Constant (

)

Assignment
Logic

H3 Aromatic 8.04

Doublet (

)

Hz

Most
Deshielded:
Ortho to -NO2
(strong
EWG).

H6 Aromatic 7.50

Doublet (

)

Hz

Para to -NOz:
Shielded
relative to H3,
but
deshielded
relative to
benzene.[1]
Ortho to -Cl.

[1](2]

H4 Aromatic 7.33

Doublet of
Doublets (

)

Hz

Hz

Meta to -NOz:
Least
deshielded
aromatic
proton.[1]
Shows large
ortho
coupling to
H3 and small
meta
coupling to
H6.[1]
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Benzylic:
Deshielded
Singlet ( by ortho -NO2
) ) group (typical
Ar-CHs is
~2.35 ppm).

-CHs Methyl 2.60

Detailed Coupling Analysis

e H3 (0 8.04): Appears as a doublet due to strong ortho coupling with H4.[1] The proximity to
the nitro group shifts this signal significantly downfield compared to the other ring protons.[1]

e H4 (5 7.33): Appears as a doublet of doublets (

).[1] It couples with H3 (
Hz) and H6 (

Hz).[1] This "W-coupling" (meta-coupling) with H6 is diagnostic for the 1,2,4-substitution
pattern where protons are separated by a substituent (Cl).[1]

e H6 (o 7.50): Appears as a narrow doublet (or broad singlet if resolution is low) due to the
small meta-coupling with H4.[1] It does not show strong ortho coupling because its neighbors
are substituents (Cl and CHs).[1]

13C NMR Spectral Analysis

The carbon spectrum confirms the presence of three non-equivalent aromatic methines and
three quaternary carbons.[1] The carbonyl-like shift of the C-NO:2 carbon is a key identifier.[1]

Chemical Shift Assignments (100 MHz, CDCIs)
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Carbon Type

. . Electronic
Shift (0, ppm) Signal .
Environment

Cc2 Quaternary

Ipso-Nitro: Highly

deshielded; often
~148.0 Weak broadened by

14N quadrupolar

relaxation.

C5 Quaternary

Ipso-Chloro:
Deshielded by
electronegative
CL[1]

~139.0 Weak

C1l Quaternary

Ipso-Methyl:
~135.0 Weak Deshielded by
alkyl group.[1]

C6 Methine (CH)

~134.4 Strong Para to -NO2.[1]

C4 Methine (CH)

~129.4 Strong Meta to -NO2z.[1]

c3 Methine (CH)

Ortho to -NO:2

(Note: Ortho

carbons to nitro
~124.4 Strong

are often

shielded relative

to ipso/para).[1]

-CHs Methyl

Benzylic methyl
~20.5 Strong
carbon.[1]

Experimental Protocol for Validation

To ensure reproducible spectral data for regulatory or publication purposes, the following

protocol is recommended.

Sample Preparation[1][9][10][11][12]
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e Solvent: Use Chloroform-d (CDCIs) (99.8% D) containing 0.03% v/v TMS (Tetramethylsilane)
as an internal reference.[1]

o Why: CDCIs provides excellent solubility for nitro-aromatics and prevents H-D exchange
issues common with protic solvents.[1]

» Concentration:
o 'H NMR: Dissolve 10-15 mg of sample in 0.6 mL CDCls.

o 13C NMR: Dissolve 40-50 mg of sample in 0.6 mL CDClIs to ensure adequate signal-to-
noise ratio for quaternary carbons.

« Filtration: Filter the solution through a glass wool plug into the NMR tube to remove
suspended solids (e.g., inorganic salts from the synthesis) which can cause line broadening.

[1]

Instrument Parameters (Standard 400 MHz)

o Temperature: 298 K (25°C).[1]
e Pulse Sequence:
o 1H: 30° pulse angle, 1-second relaxation delay.[1]

o 13C: Power-gated decoupling (PG), 2-second relaxation delay to allow relaxation of
guaternary carbons (C1, C2, C5).[1]

o Referencing: Set the TMS singlet to 0.00 ppm. If TMS is absent, reference the residual
CHCIs peak to 7.26 ppm (*H) and 77.16 ppm (:3C).[1]

Workflow Logic Diagram

The following diagram illustrates the decision-making process for assigning the aromatic
protons based on coupling constants.
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(Narrow Doublet/Singlet)
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Figure 2: Logical flowchart for the assignment of aromatic protons in 5-Chloro-2-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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